Cas no 22265-37-8 (4-Methoxyl-benzamidine)

4-Methoxyl-benzamidine Properties

Names and Identifiers

• 4-Methoxybenzimidamide
• 4-Methoxy-Benzamidine
• 4-Methoxybenzenecarboximidamide
• Benzenecarboximidamide,4-methoxy-
• 3-[(furan-2-ylmethyl)amino]propanenitrile
• SB35548
• EN300-1865811
• CHEMBL3138844
• 4-Methoxybenzamidine
• 4-(Methyloxy)benzenecarboximidamide
• 4-METHOXYBENZAMIDINE FOR FLUORESCENCE
• BB 0238638
• 4-Methoxybenzamidine, suitable for fluorescence, >=96.0% (NT)
• 4-Methoxybenzamidine,for fluorescence
• MFCD00029547
• DTXSID20281672
• BDBM50010287
• GS-3552
• 22265-37-8
• RKX
• AKOS000194764
• 4-methoxybenzene-1-carboximidamide
• SCHEMBL428892
• Z228583094
• HY-W097785
• D87896
• CSISQILZUHMAJB-UHFFFAOYSA-N
• CS-0150427
• STK500938
• ALBB-006991
• DA-60362
• +Expand

• MDL： MFCD00029547
• InChIKey： CSISQILZUHMAJB-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10N2O/c1-11-7-4-2-6(3-5-7)8(9)10/h2-5H,1H3,(H3,9,10)
• SMILES： COC1=CC=C(C=C1)C(=N)N

Computed Properties

• Exact Mass: 150.0794
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 150.079
• Heavy Atom Count: 11
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1A^2

Experimental Properties

• PSA: 59.1
• Refractive Index: 1.494
• Boiling Point: 276.2°C at 760 mmHg
• Melting Point: 120-124 °C
• Flash Point: 120.8°C
• Density: 1.07